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Compound Focus: MS049

CAS No.: 1502816-23-0

Cat. No.: S536357

Get Quote

For a quick reference, the table below summarizes the core information you need for handling MS049.

Property Specification

Targets PRMT4 (CARM1) & PRMT6 [1] [2]

IC₅₀ Values PRMT4: 34 nM; PRMT6: 43 nM (cell-free assays) [1] [2]

Primary
Mechanism

Potent and selective inhibition of PRMT4 and PRMT6 methyltransferase activity
[1] [2]

Solubility DMSO: 56 mg/mL (174.3 mM); Water: 56 mg/mL; Ethanol: 50 mg/mL [1]

Storage Powder: -20°C (3 years) or 4°C (2 years). In solvent: -80°C (6 months) or -20°C

(1 month) [1]

Frequently Asked Questions (FAQs)

Here are answers to some anticipated common questions based on its profile.

Q1: What is the recommended solvent and how do I prepare a stock solution of MS049? MS049 has

good solubility in DMSO, water, and ethanol [1]. For a typical stock solution:

Dissolve the compound in DMSO to make a concentrated stock, for example, 10-50 mM.
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Aliquot the stock solution to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability [1].

Q2: I am not seeing the expected inhibitory effect in my cellular assay. What could be wrong? A lack of

effect could be due to several factors:

Cellular Permeability: While MS049 is reported to be cell-active, verify that it is entering your
specific cell type effectively [1] [2].

Incubation Time: Ensure the cells are exposed to the inhibitor for a sufficient duration. Published
protocols often use incubation times of 20 to 96 hours to observe a functional decrease in

methylation marks like H3R2me2a [1] [2].
Pre-existing Biological Context: Be aware that the cellular response can vary. One study noted that

the antitumor effect of a related PRMT inhibitor was more pronounced in cells that already had a
elevated pre-existing interferon response signature [3]. The baseline biology of your model system

matters.

Q3: How selective is MS049? Could my results be due to off-target effects? MS049 has been

demonstrated to be highly selective for PRMT4 and PRMT6 over a broad panel of other epigenetic targets,

including other PRMTs, PKMTs, and DNMTs [1] [2]. However, for any critical experiment, it is good

practice to include appropriate controls to rule out off-target effects.

Q4: Are there any noted stability issues or common pitfalls when working with MS049? The search

results do not list specific stability pitfalls. However, you should always follow general best practices:

Storage: Adhere to the recommended storage conditions. The powder is stable at -20°C for several

years, but solutions have a shorter shelf life [1].
Handling: Protect the compound from light and moisture to maintain its integrity.

Formulation for In Vivo Studies: If using in animal models, follow recommended in vivo
formulations, such as suspending in 0.5% carboxymethylcellulose sodium (CMC-Na) [1].

Experimental Workflow & Troubleshooting

For a visual guide to setting up and troubleshooting a cell-based assay with MS049, the following diagram

outlines the key steps and decision points.
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Experiment Setup

Troubleshooting Pathway

Start MS049 Cell Assay

Prepare MS049 Stock

Select Dose Range
(Common: 0.1 - 50 µM)

Determine Incubation Time
(e.g., 20 - 96 hours)

Run Experiment

Problem: No Expected Effect

Check Stock Solution
& Working Concentration?

Verify Cellular Uptake
& Incubation Time?

Confirm Target Engagement
(e.g., Western Blot for H3R2me2a)

Assess Biological Context
(e.g., Baseline Pathway Activity)

Analyze Results

If Issue

Click to download full resolution via product page

Seeking Further Support

The search results indicate that MS049 is a research-grade compound, and detailed public troubleshooting

guides for routine lab issues are scarce.

Contact the Manufacturer: For specific technical issues, the most reliable source of information is

the manufacturer or official supplier (e.g., InvivoChem [1] or Selleck Chemicals [2]). They can provide
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detailed product-specific protocols and handling advice.

Consult Related Literature: Review the experimental sections of papers that have successfully used
MS049 [1] [2] [4]. They often contain critical details about cell culture conditions, assay protocols, and

validation methods that can be adapted for your work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. MS049 | PRMT4 and PRMT6 inhibitor | CAS 2095432-59-8 [invivochem.com]

2. MS049 | Histone Methyltransferase inhibitor | Mechanism [selleckchem.com]

3. PRMT inhibition induces a viral mimicry response in triple- ... [pmc.ncbi.nlm.nih.gov]

4. Ms049, by Selleck Chemicals - Product details [pubcompare.ai]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
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